1-((3-(thiophen-2-yl)-1H-pyrazol-4-yl)methyl)piperazine

• IUPAC Name: 1-[(5-thiophen-2-yl-1H-pyrazol-4-yl)methyl]piperazine
• InChI: InChI=1S/C12H16N4S/c1-2-11(17-7-1)12-10(8-14-15-12)9-16-5-3-13-4-6-16/h1-2,7-8,13H,3-6,9H2,(H,14,15)
• InChI Key: DRFFGJLULKEOGI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2=C(NN=C2)C3=CC=CS3
• Molecular Formula: C12H16N4S
• Molecular Weight: 248.35 g/mol

Description

“1-((3-(thiophen-2-yl)-1H-pyrazol-4-yl)methyl)piperazine” is a complex organic compound. It contains a piperazine ring, which is a six-membered ring with two nitrogen atoms at opposite positions in the ring. The piperazine ring is attached to a pyrazole ring, which is a five-membered ring with two nitrogen atoms. This pyrazole ring is further substituted with a thiophene ring, which is a five-membered ring with one sulfur atom.

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. For instance, the synthesis of thiophene derivatives often involves heterocyclization of various substrates. The synthesis of piperazine derivatives can involve the reaction of various 2-(thiophen-2-yl)ethyl groups with the piperazinyl residue.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Thiophene derivatives are known to undergo a variety of reactions, including condensation reactions. Piperazine derivatives can also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-((3-(thiophen-2-yl)-1H-pyrazol-4-yl)methyl)piperazine” would depend on its specific structure. For instance, the presence of a piperazine ring could influence its solubility and reactivity.

Scientific Research Applications

Anticancer Activity

• Compounds with a piperazine substituent, similar in structure to the queried compound, demonstrated significant anticancer activity across various cancer cell lines, including lung, kidney, CNS, ovary, prostate, breast, epithelial cancer, leukemia, and melanoma (Kostyantyn Turov, 2020). These compounds were particularly effective against Raji and HL60 cancer cells, showing potential for further development in cancer therapy (Nazan Inceler, A. Yılmaz, S. Baytas, 2013).

Antimicrobial and Anti-biofilm Activity

• Novel bis(pyrazole-benzofuran) hybrids with a piperazine linker showed potent antibacterial efficacy against various bacterial strains, including E. coli, S. aureus, and S. mutans, as well as biofilm inhibition capabilities. These compounds also demonstrated significant inhibitory activity against MRSA and VRE bacterial strains, suggesting their potential as new antibacterial agents (Ahmed E. M. Mekky, S. Sanad, 2020).

Enzyme Inhibition

• A series of thiophene-based heterocyclic compounds, including derivatives of 1-phenyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide, were designed and evaluated for their inhibitory activities against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST). Certain derivatives showed significant inhibitory activities, suggesting their potential in the development of enzyme inhibitors (A. Cetin, F. Türkan, E. Bursal, M. Murahari, 2021).

Mechanism of Action

Target of Action

It is known that pyrazole derivatives have been studied for their diverse physiological and pharmacological activities . These compounds have shown a wide range of drug-like properties along with their structure–activity relationships .

Mode of Action

It is known that pyrazole derivatives interact with their targets to exert their effects . The interaction of the compound with its targets and the resulting changes would depend on the specific biological target and the context in which the compound is used.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For instance, some piperazine derivatives are known to be irritants.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, characterization, and potential applications. Thiophene and piperazine derivatives are areas of active research due to their wide range of biological activities.